Cas no 1391980-71-4 (2,3,5,6-tetrafluorophenylzinc bromide)

• Product Name: 2,3,5,6-tetrafluorophenylzinc bromide
• CAS No: 1391980-71-4
• MF: C₆HBrF₄Zn
• MW: 294.378751516342
• MDL: MFCD28406232
• CID: 5150335
• Update Time: 2026-03-03

2,3,5,6-tetrafluorophenylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluorophenylzinc bromide

• MDL： MFCD28406232
• Inchi： 1S/C6HF4.BrH.Zn/c7-3-1-4(8)6(10)2-5(3)9;;/h1H;1H;/q;;+1/p-1
• InChI Key： GVVPMCNFNSRKDB-UHFFFAOYSA-M
• SMILES： [Zn](C1C(=C(F)C=C(F)C=1F)F)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3,5,6-tetrafluorophenylzinc bromide

2,3,5,6-Tetrafluorophenylzinc Bromide: A Comprehensive Overview

The compound 2,3,5,6-tetrafluorophenylzinc bromide (CAS No. 1391980-71-4) is a unique organometallic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its tetrafluorophenyl group attached to a zinc bromide moiety, making it a versatile reagent in various chemical reactions. The tetrafluorophenyl group imparts unique electronic properties to the molecule, while the zinc bromide component facilitates reactivity in synthetic transformations.

Recent studies have highlighted the potential of 2,3,5,6-tetrafluorophenylzinc bromide in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. Researchers have demonstrated that this compound can serve as an effective organometallic reagent for forming carbon-carbon bonds under mild conditions. The tetrafluorophenyl group's electron-withdrawing nature enhances the reactivity of the zinc center, enabling efficient coupling with aryl halides and other substrates. This makes 2,3,5,6-tetrafluorophenylzinc bromide a valuable tool in the synthesis of complex aromatic compounds and heterocycles.

In addition to its role in cross-coupling reactions, 2,3,5,6-tetrafluorophenylzinc bromide has been explored for its applications in organometallic catalysis. The compound's ability to act as a precursor for generating highly reactive intermediates has been leveraged in the development of novel catalysts for olefin polymerization and other industrial processes. The zinc bromide component plays a critical role in stabilizing these intermediates, ensuring high yields and selectivity in catalytic cycles.

The synthesis of 2,3,5,6-tetrafluorophenylzinc bromide typically involves the reaction of 2,3,5,6-tetrafluorophenyl magnesium bromide with zinc chloride in a polar aprotic solvent. This method ensures the formation of a stable organozinc compound with high purity. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and minimize side reactions. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of 2,3,5,6-tetrafluorophenylzinc bromide, making it more accessible for large-scale applications.

From an analytical standpoint, 2,3,5,6-tetrafluorophenylzinc bromide exhibits distinct spectroscopic properties that make it amenable to characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The presence of multiple fluorine atoms in the tetrafluorophenyl group provides characteristic peaks in NMR spectra, facilitating straightforward identification of the compound. Furthermore, the molecular weight and elemental composition can be accurately determined using high-resolution mass spectrometry (HRMS), ensuring precise characterization.

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